molecular formula C6H10O B2497978 1-Ethoxybut-2-yne CAS No. 2769-75-7

1-Ethoxybut-2-yne

Cat. No. B2497978
CAS RN: 2769-75-7
M. Wt: 98.145
InChI Key: BNJNNJOSXKNGCQ-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of 1-Ethoxybut-2-yne is represented by the InChI code 1S/C6H10O/c1-3-5-6-7-4-2/h4,6H2,1-2H3 and the InChI key BNJNNJOSXKNGCQ-UHFFFAOYSA-N . The average mass of the molecule is 98.143 Da and the monoisotopic mass is 98.073166 Da .


Physical And Chemical Properties Analysis

1-Ethoxybut-2-yne has a density of 0.8±0.1 g/cm^3, a boiling point of 126.4±13.0 °C at 760 mmHg, and a vapor pressure of 14.1±0.2 mmHg at 25°C . The enthalpy of vaporization is 34.9±3.0 kJ/mol and the flash point is 19.9±15.5 °C . The index of refraction is 1.419 and the molar refractivity is 29.6±0.3 cm^3 . The molecule has 1 H-bond acceptor, 0 H-bond donors, and 3 freely rotating bonds .

Scientific Research Applications

Caution

Due to its potential toxicity and reactivity, proper handling and safety precautions are essential when working with 1-Ethoxybut-2-yne . Further research is needed to fully explore its capabilities in these diverse fields. If you have any specific questions or need additional information, feel free to ask!

Safety and Hazards

1-Ethoxybut-2-yne is classified as a dangerous substance. The hazard statements associated with it are H225, H315, H319, and H335 . The precautionary statements include P210, P233, P240, P241, P242, P243, P261, P264, P271, P280, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P370+P378, P403+P233, P403+P235, P405, and P501 .

properties

IUPAC Name

1-ethoxybut-2-yne
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10O/c1-3-5-6-7-4-2/h4,6H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNJNNJOSXKNGCQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOCC#CC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

98.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Ethoxybut-2-yne

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